Cas no 5170-41-2 (H2BTDC)

• Product Name: H2BTDC
• CAS No: 5170-41-2
• MF: C₈H₄N₂O₄S
• MW: 224.193360328674
• CID: 4537761
• PubChem ID: 12998496
• Update Time: 2025-04-24

H2BTDC Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole-4,7-dicarboxylic acid
• H2BTDC
• CS-0170401
• SCHEMBL23357760
• BS-46498
• YSZC542
• 5170-41-2
• F76067
• Benzo[c][1,2,5]thiadiazole-4,7-dicarboxylic acid

• Inchi： 1S/C8H4N2O4S/c11-7(12)3-1-2-4(8(13)14)6-5(3)9-15-10-6/h1-2H,(H,11,12)(H,13,14)
• InChI Key： KLJMFMKPFLWVRM-UHFFFAOYSA-N
• SMILES： S1N=C2C(C(=O)O)=CC=C(C(=O)O)C2=N1

Computed Properties

• Exact Mass: 223.98917779g/mol
• Monoisotopic Mass: 223.98917779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 129Ų